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Compound of Interest

Compound Name:
Scopolamine N-oxide

hydrobromide

CAS No.: 6106-81-6

Cat. No.: B1200205 Get Quote

Introduction & Experimental Rationale
In neuropharmacology, Scopolamine hydrobromide is the gold standard for inducing transient

cognitive impairment (amnesia) to model Alzheimer’s-like cholinergic deficits. It works by non-

selectively blocking muscarinic acetylcholine receptors (mAChRs).

However, Scopolamine acts both centrally (crossing the Blood-Brain Barrier - BBB) and

peripherally. This creates a confounding variable: Is the observed behavioral deficit due to

central memory blockade or peripheral stress (e.g., dry mouth, blurred vision, tachycardia)?

The Solution: Scopolamine N-oxide hydrobromide is a structural analog of scopolamine.

Due to the N-oxide moiety, it is more polar and hydrophilic, which significantly restricts its ability

to cross the BBB.

Scopolamine: Blocks CNS + PNS receptors.

Scopolamine N-oxide: Blocks PNS receptors only (at equivalent doses).

Experimental Logic: If Scopolamine impairs memory but Scopolamine N-oxide does not, the

impairment is confirmed to be centrally mediated.
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Caption: Differential BBB permeability allows Scopolamine N-oxide to isolate peripheral effects,

validating central cholinergic mechanisms.

Chemical & Physical Properties[3][4][5][6]
Understanding the material is critical for accurate dosing. The N-oxide form has a higher

molecular weight than the parent compound; dose calculations must account for this if strict

equimolar comparisons are required.
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Property Specification Notes

Compound Name
Scopolamine N-oxide

hydrobromide

Often listed as (-)-Scopolamine

N-oxide HBr

CAS Number 6106-81-6
Verify against Certificate of

Analysis (CoA)

Molecular Weight ~400.27 g/mol (Anhydrous)
Parent Scopolamine HBr is

~384.27 g/mol .[1]

Solubility > 50 mg/mL in Water/Saline
Highly soluble; no DMSO

required.

Appearance White crystalline powder
Discard if yellow/brown

(oxidation).

Stability Hygroscopic; Light Sensitive Critical: Prepare fresh daily.

Formulation Protocol
Objective: Prepare a 1.0 mg/mL solution for Intraperitoneal (i.p.) injection in mice/rats.

Reagents & Equipment
Scopolamine N-oxide Hydrobromide (Purity >98%).

Sterile 0.9% Sodium Chloride (Saline) - Vehicle.

0.22 µm Syringe Filter (PES or Nylon membrane).

Sterile amber glass vials (to protect from light).

Step-by-Step Procedure
Step 1: Molar Correction (Optional but Recommended)
To achieve a scientifically rigorous control, you should administer an equimolar dose to the

parent scopolamine.

Correction Factor: MW(N-oxide) / MW(Parent) ≈ 400.27 / 384.27 ≈ 1.04.
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Implication: If your Scopolamine dose is 1.0 mg/kg, your N-oxide dose should be 1.04 mg/kg.

Note: For general screening, a 1:1 weight ratio is often accepted, but the correction factor

adds precision.

Step 2: Weighing and Dissolution
Calculate the required volume.[2] (Example: 10 mice @ 30g each = 300g total mass. Dose

10 mL/kg = 3 mL total. Prepare 5 mL to account for dead volume).

Weigh 5.2 mg of Scopolamine N-oxide HBr (for a 1.04 mg/mL concentration).

Add 5.0 mL of Sterile 0.9% Saline.

Vortex gently for 30 seconds. The powder should dissolve instantly. Do not sonicate unless

necessary, as heat can degrade N-oxides.

Step 3: Filtration (The "Self-Validating" Step)
Draw the solution into a sterile syringe.

Attach a 0.22 µm syringe filter.

Dispense into a sterile amber vial.

Why? This removes particulate matter and ensures sterility, preventing inflammation-

induced sickness behavior which could confound memory tests.

Step 4: Quality Control
Visual Check: Solution must be crystal clear. Cloudiness indicates precipitation or impurities.

pH Check: Spot test on pH paper. Should be approx. 5.5 – 7.0. If < 4.0, buffering with PBS

may be required to prevent injection site irritation.

In Vivo Administration Protocol
Dosing Parameters

Route: Intraperitoneal (i.p.) or Subcutaneous (s.c.).
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Volume: Standard is 10 mL/kg for mice; 1-2 mL/kg for rats.

Timing: Administer 30–45 minutes prior to the behavioral trial (e.g., Morris Water Maze, Y-

Maze, Passive Avoidance).

Experimental Workflow Diagram
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Caption: Temporal workflow ensuring peak plasma concentration coincides with behavioral

testing.

Troubleshooting & Scientific Integrity
Validating the Control (The "E-E-A-T" Check)
How do you know the Scopolamine N-oxide worked as a peripheral control?

Peripheral Signs: The N-oxide group should show signs of peripheral anticholinergic activity:

Mydriasis (dilated pupils).

Dry mucous membranes.

Reduced intestinal motility (reduced fecal boli in the testing arena).

Behavioral Signs: The N-oxide group should perform significantly better than the

Scopolamine group and statistically similar to the Vehicle (Saline) group in memory tasks.

Common Pitfalls
Impurity Leakage: If the N-oxide is old or low purity (<95%), it may contain trace amounts of

parent Scopolamine. Even small amounts can cross the BBB and cause mild amnesia,

ruining the control. Always check HPLC purity.

Dose Dumping: Extremely high doses (>50 mg/kg) of quaternary ammoniums can force

entry across the BBB or interact with other transporters. Stick to the 0.5 – 5.0 mg/kg range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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